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Executive Summary
The Light-Harvesting Complex b5 (Lhcb5) gene, encoding the CP26 protein, is a fundamental

and highly conserved component of the photosystem II (PSII) antenna system in plants. This

technical guide delves into the evolutionary conservation of Lhcb5, highlighting its critical roles

in light harvesting, photoprotection, and the structural integrity of the PSII supercomplex.

Through a comprehensive analysis of its phylogenetic distribution, protein structure, and

functional importance across a diverse range of plant species—from green algae to

angiosperms—this document underscores the conserved nature of Lhcb5. Quantitative data on

gene expression and protein abundance are presented, alongside detailed experimental

protocols for the study of this essential gene. Visualizations of key pathways and experimental

workflows are provided to facilitate a deeper understanding of the molecular mechanisms

governed by Lhcb5.

Introduction
The Lhcb5 gene product, CP26, is a minor, monomeric chlorophyll a/b-binding protein that

plays a crucial, evolutionarily conserved role in the function and organization of the

photosystem II (PSII) light-harvesting antenna in plants[1][2]. As an integral component of the

Light-Harvesting Complex II (LHCII), Lhcb5 is strategically positioned to bridge the major

trimeric LHCII complexes with the PSII core[3]. This strategic location underscores its

importance in regulating the flow of excitation energy and in photoprotective mechanisms that
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safeguard the photosynthetic apparatus from light-induced damage[2]. The remarkable

conservation of the Lhcb5 gene across the plant kingdom, from unicellular green algae to

complex flowering plants, points to its indispensable and ancient function in oxygenic

photosynthesis. This guide provides a detailed examination of the evolutionary conservation of

the Lhcb5 gene, its protein product, and its functional significance.

Phylogenetic Distribution and Conservation
Phylogenetic analysis of the Lhcb5 protein sequence across representative species of the plant

kingdom reveals a high degree of conservation, indicating a common origin and sustained

functional importance throughout plant evolution. The presence of Lhcb5 orthologs in green

algae (Chlamydomonas reinhardtii), mosses (Physcomitrella patens), lycophytes (Selaginella

moellendorffii), gymnosperms (Picea abies), and angiosperms (Arabidopsis thaliana and Oryza

sativa) confirms its ancient origins within the Viridiplantae.

Chlorophyta

Streptophyta

Bryophyta

Tracheophyta

Lycopodiophyta
Spermatophyta

Gymnospermae Angiospermae

Viridiplantae

Chlamydomonas reinhardtii

Physcomitrella patens

Selaginella moellendorffii
Picea abies

Arabidopsis thaliana

Oryza sativa

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31357454/
https://www.benchchem.com/product/b15578014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phylogenetic relationship of Lhcb5 across plant taxa.

Structural and Functional Conservation
The Lhcb5 protein, CP26, is a monomeric protein within the PSII-LHCII supercomplex. Its

structure is highly conserved, typically consisting of three transmembrane helices that bind

chlorophyll a, chlorophyll b, and carotenoids.

Key Conserved Functions:

Energy Transfer: Lhcb5 facilitates the transfer of absorbed light energy from the major LHCII

trimers to the PSII core complex, a critical step in the conversion of light energy to chemical

energy[3].

Photoprotection: Lhcb5 plays a vital role in non-photochemical quenching (NPQ), a process

that dissipates excess light energy as heat to prevent photo-oxidative damage[2]. Studies on

Physcomitrella patens have shown that the absence of Lhcb5 leads to a dramatic reduction

in NPQ activity under stress conditions[2].

Structural Integrity: CP26 acts as a linker protein, stabilizing the connection between the

major LHCII trimers and the PSII core. In Arabidopsis thaliana, the absence of other minor

antenna proteins can affect the stability of the PSII supercomplex, highlighting the

interconnected roles of these components[4].
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Simplified model of the PSII-LHCII supercomplex showing the position of Lhcb5.

Quantitative Data Presentation
The abundance of Lhcb5 relative to other photosynthetic proteins is tightly regulated and

reflects its stoichiometric importance within the PSII supercomplex. While absolute

quantification across a wide range of species under standardized conditions is challenging,

relative abundance data from proteomic studies provide valuable insights into its conservation.

Table 1: Relative Abundance of Lhcb Proteins in Arabidopsis thaliana
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Protein
Relative Abundance
(iBAQ) in Field Conditions

Reference

LHCB1.1/1.2 1.00 (normalized) [5]

LHCB1.3 0.45 [5]

LHCB1.4 0.30 [5]

LHCB1.5 0.15 [5]

LHCB2.1/2.2/2.4 0.60 [5]

LHCB3 0.10 [5]

LHCB4.1 0.20 [5]

LHCB4.2 0.25 [5]

LHCB5 0.18 [5]

LHCB6 0.12 [5]

Table 2: Impact of lhcb Mutations on Lhcb5 Protein Levels in Arabidopsis thaliana

Mutant
Lhcb5 Protein Level
(Relative to Wild Type)

Reference

lhcb1 ~100% [6]

lhcb2 Increased [7]

lhcb3 ~100% [6]

lhcb4 ~100% [6]

lhcb6 ~100% [6]

Note: These tables are synthesized from multiple sources and represent a simplified overview.

For exact quantitative values and experimental conditions, please refer to the cited literature.

Experimental Protocols
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Phylogenetic Analysis of Lhcb5
A common method for constructing a phylogenetic tree is as follows:

Sequence Retrieval: Obtain Lhcb5 protein sequences from various plant species from

databases like NCBI GenBank or UniProt in FASTA format.

Multiple Sequence Alignment (MSA): Align the retrieved sequences using software such as

ClustalW or MUSCLE to identify conserved regions and evolutionary relationships.

Phylogenetic Tree Construction: Use software like MEGA (Molecular Evolutionary Genetics

Analysis) to construct the phylogenetic tree. The Neighbor-Joining or Maximum Likelihood

methods are commonly employed.

Tree Visualization: Visualize and annotate the resulting phylogenetic tree.
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Workflow for phylogenetic analysis of Lhcb5.

Quantitative Real-Time PCR (qRT-PCR) for Lhcb5 Gene
Expression

RNA Extraction: Isolate total RNA from plant tissues of interest using a suitable kit or

protocol.

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a

reverse transcriptase enzyme.

Primer Design: Design and validate primers specific to the Lhcb5 gene and a stable

reference gene.

qPCR Reaction: Perform the quantitative PCR reaction using a qPCR instrument, SYBR

Green or a probe-based assay.

Data Analysis: Analyze the amplification data to determine the relative expression of the

Lhcb5 gene, normalized to the reference gene.

Immunoblotting for Lhcb5 Protein Abundance
Thylakoid Membrane Isolation: Isolate thylakoid membranes from plant leaf tissue by

differential centrifugation.

Protein Quantification: Determine the total protein concentration of the thylakoid preparation.

SDS-PAGE: Separate the thylakoid proteins by sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).

Electroblotting: Transfer the separated proteins from the gel to a polyvinylidene difluoride

(PVDF) or nitrocellulose membrane.

Immunodetection: Probe the membrane with a primary antibody specific to Lhcb5, followed

by a secondary antibody conjugated to an enzyme (e.g., HRP).

Signal Detection: Detect the signal using a chemiluminescent or colorimetric substrate and

quantify the band intensity.
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Conclusion
The Lhcb5 gene and its protein product, CP26, are highly conserved across the plant kingdom,

underscoring their fundamental and irreplaceable role in photosynthesis. From its early

emergence in green algae to its ubiquitous presence in land plants, Lhcb5 has been a

cornerstone of the light-harvesting apparatus. Its conserved functions in energy transfer,

photoprotection, and structural stabilization of the PSII supercomplex highlight its importance

for plant survival and productivity. The quantitative data and experimental protocols provided in

this guide offer a robust framework for researchers and scientists to further investigate the

intricate functions of this vital gene and its potential applications in crop improvement and

biotechnology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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